Cas no 5874-73-7 ((S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate)

• Product Name: (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate
• CAS No: 5874-73-7
• MF: C₂₁H₃₂N₂O₅
• MW: 392.489186286926
• MDL: MFCD28134554
• CID: 373203
• PubChem ID: 151280
• Update Time: 2025-07-02

(S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-, methyl ester
• Boc-Leu-Phe-Ome
• methyl (2S)-2-[[(2S)-4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]-3-phenylpropanoate
• TERT-BUTYLOXYCARBONYL-LEUCYLPHENYLALANINE METHYL ESTER
• Methyl N-(tert-butoxycarbonyl)-L-leucyl-L-phenylalaninate
• (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate
• VSHDSIZCAIEPCM-IRXDYDNUSA-N
• N-t-butoxycarbonylleucylphenylalanine methyl ester
• N-tert-Butoxycarbonyl-L-leucyl-L-phenylalanine me
• L-Phenylalanine, N-(N-((1,1-dimethylethoxy)carbonyl)-L-leucyl)-, methyl ester
• CS-0010242
• 5874-73-7
• SCHEMBL7319373
• MFCD28134554
• CS-13332
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl-, methyl ester
• (S)-Methyl2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate
• N-tert-Butoxycarbonyl-L-leucyl-L-phenylalanine methyl ester
• AKOS024463303
• DTXSID60207437
• (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate (Boc-L-Leu-L-Phe-OMe)
• DTXCID60129928
• DB-322110

• MDL： MFCD28134554
• Inchi： 1S/C21H32N2O5/c1-14(2)12-16(23-20(26)28-21(3,4)5)18(24)22-17(19(25)27-6)13-15-10-8-7-9-11-15/h7-11,14,16-17H,12-13H2,1-6H3,(H,22,24)(H,23,26)/t16-,17-/m0/s1
• InChI Key： VSHDSIZCAIEPCM-IRXDYDNUSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)OC)CC1C=CC=CC=1)=O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 392.23126
• Monoisotopic Mass: 392.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.6
• Topological Polar Surface Area: 93.7

Experimental Properties

• Density: 1.091±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-190 ºC
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• PSA: 93.73

(S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate Security Information

• Storage Condition：(BD290692)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate

Recent Advances in the Synthesis and Applications of (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate (CAS: 5874-73-7)

The compound (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate (CAS: 5874-73-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis and drug development. This research brief aims to provide an updated overview of the latest advancements related to this compound, focusing on its synthesis, structural characterization, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of bioactive peptides and peptidomimetics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chiral centers, make it an ideal candidate for the construction of complex peptide architectures. Researchers have developed optimized synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as asymmetric catalysis and microwave-assisted synthesis.

In the context of drug discovery, (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate has been employed in the design of protease inhibitors and receptor modulators. A recent study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral therapy. The compound's ability to mimic natural peptide substrates has also been exploited in the design of targeted therapeutics for cancer and neurodegenerative diseases.

Structural and computational studies have provided deeper insights into the conformational preferences and binding interactions of this compound. Molecular dynamics simulations and X-ray crystallography have revealed its stable folded conformations, which are critical for its biological activity. These findings have paved the way for rational drug design strategies, enabling the development of more potent and selective therapeutic agents.

Looking ahead, ongoing research is exploring the scalability of synthetic protocols for this compound and its derivatives, with a focus on green chemistry principles. Additionally, its applications in targeted drug delivery systems and bioconjugation strategies are being investigated. The continued exploration of (S)-Methyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate holds promise for addressing unmet medical needs and advancing the field of peptide-based therapeutics.